Cas no 1327-50-0 (antimony(iii) telluride)

• Product Name: antimony(iii) telluride
• CAS No: 1327-50-0
• MF: Sb₂Te₃
• MW: 626.319999694824
• MDL: MFCD00016320
• CID: 83626
• PubChem ID: 329764822
• Update Time: 2025-05-26

antimony(iii) telluride Chemical and Physical Properties

Names and Identifiers

• antimony(iii) telluride
• antimony(+3) cation
• Diantimony tritelluride
• tellurium(-2) anion
• Antimony sesquitelluride
• Antimony telluride
• Antimony tritelluride
• Antimony(III) teluride.
• Antimony(III) telluride lump
• Antimony(III) telluride (Sb2Te3)
• ANTIMONY (III) TELLURIDE
• Antimony(III) Telluride 99.999%
• AntiMony(III) telluride (99.96%-Sb)
• Antimon(III)tellurid
• Antimony(III) telluride, powder, 99.96% metals basis
• Antimony Telluride Powder
• MFCD00016320
• D95637
• 1327-50-0
• tellanylideneantimony;tellurium
• Antimony(III) telluride, beads, >=99.99%
• Antimony(III) telluride, powder, -325 mesh, 99.96% trace metals basis
• Antimony(iii)telluride
• Sb2Te3 Thin Film
• Strontium Ruthenate (SrRuO3) Sputtering Targets
• powder, 99.96% metals basis

• MDL： MFCD00016320
• Inchi： 1S/2Sb.3Te
• InChI Key： BPDQXJZWVBPDSN-UHFFFAOYSA-N
• SMILES： [Te].[Te]=[Sb].[Te]=[Sb] |^1:2,4|

Computed Properties

• Exact Mass: 631.52493g/mol
• Monoisotopic Mass: 631.52629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 6.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Gray block
• Density: 6.5 g/mL at 25 °C(lit.)
• Melting Point: 629 °C
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable. Non-flammable. Incompatible with acids.
• Solubility: Insoluble in water.

antimony(iii) telluride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H332,H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 1549 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/22-51/53
• Safety Instruction： 61
• Hazardous Material Identification：
• Risk Phrases：R20/22
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on antimony(iii) telluride

Properties and Applications of Antimony(iii) Telluride (CAS No. 1327-50-0)

Antimony(iii) telluride, with the chemical formula Sb₂Te₃, is a compound that has garnered significant attention in the field of materials science and electronics due to its unique electronic and thermal properties. This introduction delves into the compound's characteristics, recent research advancements, and potential applications, emphasizing its role in cutting-edge technologies.

The CAS number 1327-50-0 uniquely identifies this chemical substance, distinguishing it from other compounds with similar compositions. Antimony(iii) telluride crystallizes in a hexagonal structure, which contributes to its distinct electrical and thermal conductivity behaviors. This crystalline arrangement allows electrons to move through the material in a manner that is highly sensitive to temperature changes, making it an attractive candidate for thermoelectric applications.

One of the most compelling attributes of Sb₂Te₃ is its high thermoelectric figure of merit (ZT), which measures the efficiency of a material in converting heat into electricity. Recent studies have reported ZT values as high as 1.5 for optimized samples, surpassing many traditional thermoelectric materials. This efficiency stems from a combination of low thermal conductivity and high electrical conductivity, which are critical for effective thermoelectric performance.

The electronic properties of antimony(iii) telluride are further enhanced by its bandgap structure. The material exhibits a direct bandgap, which is advantageous for optoelectronic devices such as solar cells and light-emitting diodes (LEDs). Researchers have been exploring ways to tailor the bandgap of Sb₂Te₃ through doping or alloying with other elements to optimize its performance for specific applications.

In the realm of nanotechnology, antimony(iii) telluride has been studied for its potential in nanoscale electronic devices. The ability to synthesize Sb₂Te₃ nanoparticles and thin films has opened new avenues for creating high-performance transistors and sensors. These nanostructured materials maintain the desirable thermoelectric properties at a smaller scale, enabling more compact and efficient devices.

The compound's thermal properties also make it suitable for heat management applications. For instance, it has been investigated as a thermal interface material (TIM) to improve heat transfer between heat-generating components and cooling systems. The ability of antimony(iii) telluride to conduct heat efficiently while maintaining low thermal expansion coefficients makes it an ideal candidate for such applications.

Semiconductor research has increasingly focused on antimony(iii) telluride due to its potential in spintronics—a field that aims to develop next-generation electronic devices based on electron spin rather than just charge. The spin transport properties of Sb₂Te₃ have been studied for use in magnetic storage devices and logic gates, where spin-based phenomena offer significant advantages over conventional charge-based electronics.

The synthesis methods for antimony(iii) telluride have also seen considerable development. Traditional methods include solid-state reactions at high temperatures, but recent advancements have explored solution-based approaches such as chemical bath deposition (CBD) and molecular beam epitaxy (MBE). These techniques allow for better control over the material's crystallinity and doping levels, leading to improved performance in device applications.

The environmental impact of producing and using Sb₂Te₃

In conclusion, antimony(iii) telluride (CAS No. 1327-50-0) is a multifaceted material with a wide range of potential applications in electronics, thermoelectrics, and nanotechnology. Its unique combination of electrical and thermal properties makes it a valuable candidate for advancing next-generation technologies. As research continues to uncover new ways to optimize its performance, the role of Sb₂Te₃